N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide

• IUPAC Name: N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C18H22N2O2/c1-12-7-9-14(10-8-12)19-17(21)11-20-13(2)15-5-3-4-6-16(15)18(20)22/h3-6,12,14H,2,7-11H2,1H3,(H,19,21)
• InChI Key: BNJHIDPAZPMVOE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)CN2C(=C)C3=CC=CC=C3C2=O
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide, also known as MK-677, is a non-peptide growth hormone secretagogue that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) in the body. MK-677 has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various conditions such as growth hormone deficiency, muscle wasting, and osteoporosis.

Mechanism of Action

N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide works by stimulating the release of GH and IGF-1 in the body. GH and IGF-1 play key roles in promoting growth and development, as well as maintaining muscle and bone mass. N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide works by binding to the ghrelin receptor, which is found in the hypothalamus and pituitary gland. This binding stimulates the release of GH and IGF-1, leading to the observed physiological effects.
Biochemical and Physiological Effects:
N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide has been shown to have a number of biochemical and physiological effects. Studies have shown that N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide can increase lean body mass, reduce fat mass, and improve bone density. In addition, N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide has been shown to improve sleep quality and cognitive function in healthy adults.

Advantages and Limitations for Lab Experiments

N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide has a number of advantages and limitations for lab experiments. One advantage is that it is a non-peptide compound, which makes it easier to synthesize and handle in the lab. In addition, N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide has a long half-life, which means that it can be administered once daily. However, one limitation is that N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide can be expensive to produce, which can limit its use in some lab settings.

Future Directions

There are a number of future directions for research on N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide. One area of interest is its potential use in the treatment of muscle wasting and osteoporosis. Another area of interest is its potential use in the treatment of cognitive decline in elderly patients. Additionally, there is interest in exploring the use of N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide in combination with other compounds to enhance its therapeutic effects.

Synthesis Methods

N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide is synthesized through a multi-step process that involves the condensation of 2-(1-methylidene-3-oxoisoindol-2-yl)acetic acid with 4-methylcyclohexylamine. The resulting product is then purified and crystallized to obtain N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide in its final form.

Scientific Research Applications

N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide has been extensively studied for its potential therapeutic applications in the treatment of various conditions. Studies have shown that N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide can increase lean body mass, improve bone density, and reduce muscle wasting in elderly patients. In addition, N-(4-methylcyclohexyl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide has been shown to improve sleep quality and cognitive function in healthy adults.